Cas no 921820-22-6 (N-(4-{(2-methoxy-5-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide)

• Product Name: N-(4-{(2-methoxy-5-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide
• CAS No: 921820-22-6
• MF: C₁₈H₁₇N₃O₄S
• MW: 371.410282850266
• CID: 6418785
• PubChem ID: 26585976
• Update Time: 2025-10-28

N-(4-{(2-methoxy-5-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{(2-methoxy-5-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide
• N-(4-{[(2-methoxy-5-methylphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)furan-2-carboxamide
• 921820-22-6
• N-(4-(2-((2-methoxy-5-methylphenyl)amino)-2-oxoethyl)thiazol-2-yl)furan-2-carboxamide
• F2202-1049
• AKOS004951794
• N-[4-[2-(2-methoxy-5-methylanilino)-2-oxoethyl]-1,3-thiazol-2-yl]furan-2-carboxamide

• Inchi： 1S/C18H17N3O4S/c1-11-5-6-14(24-2)13(8-11)20-16(22)9-12-10-26-18(19-12)21-17(23)15-4-3-7-25-15/h3-8,10H,9H2,1-2H3,(H,20,22)(H,19,21,23)
• InChI Key： QSLGSZCQYCXUAO-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NC1=NC(CC(NC2=CC(C)=CC=C2OC)=O)=CS1)=O

Computed Properties

• Exact Mass: 371.09397721g/mol
• Monoisotopic Mass: 371.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 122Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(4-{(2-methoxy-5-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide

Introduction to N-(4-{(2-methoxy-5-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide (CAS No. 921820-22-6)

N-(4-{(2-methoxy-5-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 921820-22-6, belongs to a class of molecules that exhibit promising characteristics for further investigation in drug discovery and development.

The molecular structure of this compound features a thiazole ring fused with a furan moiety, both of which are well-documented scaffolds in medicinal chemistry. The presence of a carbamoyl group and a methylphenyl substituent further enhances its structural complexity, making it a candidate for exploring novel pharmacological interactions. The thiazole ring is particularly noteworthy, as it is a core component in numerous bioactive molecules, including antibiotics and antifungal agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential interactions of this compound with biological targets. The furan moiety, in particular, has been shown to exhibit significant binding affinity with certain enzymes and receptors, suggesting its utility in developing therapeutic agents. The carbamoyl group also plays a crucial role in modulating the compound's pharmacokinetic properties, influencing its absorption, distribution, metabolism, and excretion (ADME) profiles.

One of the most intriguing aspects of N-(4-{(2-methoxy-5-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide is its potential application in addressing inflammatory diseases. Inflammatory pathways are dysregulated in numerous chronic conditions, making them attractive targets for therapeutic intervention. Preliminary studies have indicated that compounds containing thiazole and furan rings may interact with key inflammatory mediators, potentially reducing inflammation without the side effects associated with traditional anti-inflammatory drugs.

The methylphenyl substituent in this molecule adds another layer of complexity, as it can influence both the electronic properties and the solubility of the compound. This feature is particularly important when considering drug formulation and delivery systems. Researchers are exploring various synthetic strategies to optimize the placement and configuration of this substituent to enhance bioavailability and target specificity.

In the realm of drug discovery, the development of novel scaffolds is essential for overcoming resistance mechanisms and improving treatment outcomes. N-(4-{(2-methoxy-5-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide represents an innovative approach to designing molecules that can interact with multiple targets simultaneously. This concept, known as polypharmacology, has gained traction in recent years due to its potential to provide more comprehensive therapeutic effects with fewer side effects.

The synthesis of this compound presents unique challenges due to its complex structure. Advanced synthetic methodologies are being employed to construct the desired framework while maintaining high purity and yield. Techniques such as multi-step organic synthesis, catalytic transformations, and protective group strategies are being utilized to achieve the final product. These efforts are critical for ensuring that subsequent biological evaluations can be conducted on robust samples.

Once synthesized, N-(4-{(2-methoxy-5-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide will undergo rigorous testing to assess its biological activity. High-throughput screening (HTS) platforms are often used to identify compounds that exhibit promising interactions with biological targets. If initial results are positive, further studies will be conducted to elucidate the mechanism of action and optimize lead compounds for clinical development.

The integration of artificial intelligence (AI) and machine learning (ML) into drug discovery has revolutionized the way new compounds are identified and optimized. These technologies enable researchers to predict properties such as binding affinity, toxicity profiles, and pharmacokinetic parameters with unprecedented accuracy. By leveraging AI-driven platforms, scientists can accelerate the process of identifying promising candidates like N-(4-{(2-methoxy-5-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide for further investigation.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool for studying enzyme inhibition and receptor binding mechanisms. Such studies contribute not only to our fundamental understanding of biological processes but also provide insights into developing new therapeutic strategies for unmet medical needs.

In conclusion, N-(4-{(2-methoxy-5-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide (CAS No. 921820-22-6) is a promising compound with significant potential in pharmaceutical research. Its complex structure and unique functional groups position it as a candidate for addressing various therapeutic challenges. As research continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.